molecular formula C17H18Cl2N2O3 B12858156 1-((2-(3,4-Dichlorophenyl)-5-methyloxazol-4-yl)methyl)piperidine-4-carboxylic acid

1-((2-(3,4-Dichlorophenyl)-5-methyloxazol-4-yl)methyl)piperidine-4-carboxylic acid

Cat. No.: B12858156
M. Wt: 369.2 g/mol
InChI Key: RJHNEZBUPWZXKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • This compound is a complex organic molecule with the following structural formula:

    C14H15Cl2NO3\text{C}_{14}\text{H}_{15}\text{Cl}_2\text{NO}_3C14​H15​Cl2​NO3​

    .
  • It contains a piperidine ring, a carboxylic acid group, and a dichlorophenyl substituent.
  • The compound’s synthesis and applications have garnered scientific interest due to its potential biological activities.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific biological target.
    • It could act as an enzyme inhibitor, receptor modulator, or participate in metabolic pathways.
    • Further studies are needed to elucidate its precise mode of action.
  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that this compound’s properties and applications are still an active area of research, and scientists continue to explore its potential

    Properties

    Molecular Formula

    C17H18Cl2N2O3

    Molecular Weight

    369.2 g/mol

    IUPAC Name

    1-[[2-(3,4-dichlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]piperidine-4-carboxylic acid

    InChI

    InChI=1S/C17H18Cl2N2O3/c1-10-15(9-21-6-4-11(5-7-21)17(22)23)20-16(24-10)12-2-3-13(18)14(19)8-12/h2-3,8,11H,4-7,9H2,1H3,(H,22,23)

    InChI Key

    RJHNEZBUPWZXKP-UHFFFAOYSA-N

    Canonical SMILES

    CC1=C(N=C(O1)C2=CC(=C(C=C2)Cl)Cl)CN3CCC(CC3)C(=O)O

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.